Cas no 13498-06-1 (Perchloric acid,neodymium(3+) salt (8CI,9CI))

• Product Name: Perchloric acid,neodymium(3+) salt (8CI,9CI)
• CAS No: 13498-06-1
• MF: Cl₃NdO₁₂
• MW: 442.591804504395
• MDL: MFCD00016244
• CID: 213092
• PubChem ID: 13783607
• Update Time: 2025-06-12

Perchloric acid,neodymium(3+) salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Perchloric acid,neodymium(3+) salt (8CI,9CI)
• NEODYMIUM PERCHLORATE
• aqueoussolution(-nd)(reo)
• Einecs 236-821-8
• NEODYMIUM PERCHLORATE HYDRATE
• neodymium(3+) perchlorate
• NEODYMIUM(III) PERCHLORATE
• neodymium(iii) perchlorate solution
• Trihyperchloric acid neodymium(III) salt
• NEODYMIUM PERCHLORATE, CRYSTALLINE HYDRATE
• 50%aqueoussolution(99.9%-nd)(reo)
• NEODYMIUM(III) PERCHLORATE 99.9% &
• NEODYMIUM PERCHLORATE, HYDRATED
• 17522-69-9
• neodymium(3+);triperchlorate
• NEODYMIUM PERCHLORATE 6-HYDRATE
• 13498-06-1
• Q18211912
• MFCD00016244
• NS00086785
• Neodymium(III) perchlorate Hexahydrate
• HBKMAYJLXKBOER-UHFFFAOYSA-K

• MDL： MFCD00016244
• Inchi： 1S/3ClO4.Nd/c3*2-1(3,4)5;/q3*-1;+3
• InChI Key： CVRCJUPVHBOTJW-UHFFFAOYSA-N
• SMILES： [Nd+3].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 438.75300
• Monoisotopic Mass: 240.85623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.3

Experimental Properties

• Color/Form: Not available
• Density: 1.436 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 222.81000
• LogP: 0.64290
• Solubility: Not available
• Vapor Pressure: 0.12 psi ( 20 °C)

Perchloric acid,neodymium(3+) salt (8CI,9CI) Security Information

• Hazardous Material transportation number：UN 3098 5.1/PG 2
• Hazard Category Code： 8-34
• Safety Instruction： S17; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R8

Additional information on Perchloric acid,neodymium(3+) salt (8CI,9CI)

Comprehensive Overview of Perchloric Acid, Neodymium(3+) Salt (8CI,9CI) (CAS No. 13498-06-1)

Perchloric acid, neodymium(3+) salt (8CI,9CI), identified by its CAS No. 13498-06-1, is a specialized inorganic compound with significant applications in advanced material science and industrial processes. This compound, often referred to as neodymium perchlorate, is a rare-earth metal salt that combines the properties of neodymium (Nd) and perchlorate ions. Its unique chemical structure and reactivity make it a subject of interest in both academic research and industrial innovation.

The compound's molecular formula is typically represented as Nd(ClO₄)₃, highlighting its composition of one neodymium ion and three perchlorate anions. Neodymium perchlorate is known for its high solubility in polar solvents, which facilitates its use in solution-based chemical processes. Researchers and engineers often explore its role in catalysis, luminescent materials, and electrochemical systems due to the distinctive electronic properties of neodymium.

In recent years, the demand for rare-earth compounds like perchloric acid, neodymium(3+) salt has surged, driven by advancements in green energy technologies. For instance, neodymium is a critical component in high-performance magnets used in wind turbines and electric vehicles. While CAS No. 13498-06-1 itself is not directly employed in magnet production, its derivatives or intermediates may contribute to the synthesis of neodymium-based materials. This connection to sustainable energy solutions has sparked increased interest in optimizing the synthesis and applications of such compounds.

From a chemical perspective, neodymium perchlorate exhibits notable stability under controlled conditions, though proper handling protocols are essential to ensure safety. The compound's thermal and oxidative properties are often studied to evaluate its suitability for high-temperature applications. Additionally, its hygroscopic nature necessitates storage in moisture-free environments to maintain purity and performance.

The scientific community has also investigated the optical characteristics of perchloric acid, neodymium(3+) salt. Neodymium ions are renowned for their sharp absorption and emission bands in the visible and near-infrared spectra, making them valuable in laser technologies and optical coatings. Researchers are exploring ways to harness these properties in next-generation photonic devices, including fiber amplifiers and solid-state lasers.

In industrial settings, CAS No. 13498-06-1 may serve as a precursor for other neodymium compounds or as a dopant in ceramic materials. Its compatibility with various solvents and reactants allows for flexible integration into manufacturing workflows. For example, it could be used in the production of specialty glasses or coatings with tailored refractive indices.

Environmental and regulatory considerations play a crucial role in the handling and disposal of neodymium perchlorate. While the compound itself is not classified under stringent hazardous categories, its perchlorate component requires careful management to prevent environmental contamination. Industries and laboratories must adhere to best practices for waste treatment and recycling to minimize ecological impact.

Looking ahead, the potential applications of perchloric acid, neodymium(3+) salt are expected to expand as material science evolves. Innovations in nanotechnology, for instance, could unlock new uses for this compound in quantum dots or nanocomposites. Furthermore, the growing emphasis on circular economy principles may drive research into sustainable extraction and recycling methods for neodymium and its derivatives.

For researchers and professionals seeking detailed technical data on CAS No. 13498-06-1, reliable sources include peer-reviewed journals, material safety data sheets (MSDS), and specialized chemical databases. Cross-referencing information from multiple sources ensures accuracy and comprehensiveness when working with this compound.

In summary, perchloric acid, neodymium(3+) salt (8CI,9CI) represents a fascinating intersection of rare-earth chemistry and modern technology. Its versatility and unique properties position it as a valuable component in both current and emerging applications. As industries continue to prioritize innovation and sustainability, compounds like neodymium perchlorate will undoubtedly play a pivotal role in shaping the future of advanced materials.